N-(3,5-dimethoxyphenyl)-4-methoxy-3-nitrobenzamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-4-methoxy-3-nitrobenzamide
• InChI: InChI=1S/C16H16N2O6/c1-22-12-7-11(8-13(9-12)23-2)17-16(19)10-4-5-15(24-3)14(6-10)18(20)21/h4-9H,1-3H3,(H,17,19)
• InChI Key: LZWACLHXGGJBCF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC(=CC(=C2)OC)OC)[N+](=O)[O-]
• Molecular Formula: C16H16N2O6
• Molecular Weight: 332.31 g/mol

Description

N-(3,5-dimethoxyphenyl)-4-methoxy-3-nitrobenzamide, also known as DMPEA-NBOMe, is a synthetic compound that belongs to the family of phenethylamines. It is a potent hallucinogenic drug that has gained popularity in recent years due to its mind-altering effects. Despite its recreational use, DMPEA-NBOMe has shown promise in scientific research applications, particularly in the field of neuroscience.

Mechanism of Action

N-(3,5-dimethoxyphenyl)-4-methoxy-3-nitrobenzamide acts as a partial agonist at the serotonin 2A receptor, which leads to the activation of downstream signaling pathways. This results in the modulation of neurotransmitter release and the regulation of neuronal excitability. The exact mechanism of action of this compound is still under investigation, but it is believed to involve the modulation of glutamate and dopamine signaling.
Biochemical and Physiological Effects
This compound has been shown to induce a range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. It has also been shown to alter brain activity, leading to changes in perception, mood, and cognition. These effects are believed to be mediated by the activation of the serotonin 2A receptor and the modulation of neurotransmitter release.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethoxyphenyl)-4-methoxy-3-nitrobenzamide has several advantages for use in scientific research, including its high potency and selectivity for the serotonin 2A receptor. It also has a relatively long half-life, which allows for extended periods of experimentation. However, this compound is a highly potent hallucinogen and must be used with caution in laboratory settings. Its effects on human subjects can be unpredictable and potentially dangerous.

Future Directions

There are several future directions for research on N-(3,5-dimethoxyphenyl)-4-methoxy-3-nitrobenzamide. One area of interest is the development of novel therapeutic agents that target the serotonin 2A receptor. This compound may also be used to study the neural mechanisms underlying psychiatric disorders, such as schizophrenia and depression. Additionally, further research is needed to better understand the long-term effects of this compound on brain function and behavior.

Synthesis Methods

N-(3,5-dimethoxyphenyl)-4-methoxy-3-nitrobenzamide is synthesized through a multi-step process that involves the reaction of 3,5-dimethoxyphenethylamine with 4-methoxy-3-nitrobenzoyl chloride. The resulting product is then purified and characterized through various analytical techniques, such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

N-(3,5-dimethoxyphenyl)-4-methoxy-3-nitrobenzamide has been used in scientific research to study its effects on the brain and behavior. It has been shown to interact with the serotonin 2A receptor, which is involved in the regulation of mood, perception, and cognition. This compound has also been used to study the neural mechanisms underlying the development of hallucinations and altered states of consciousness.